Cas no 129815-99-2 (1,2-Benzenedicarboxylic acid, mono(3-methylphenyl) ester)

• Product Name: 1,2-Benzenedicarboxylic acid, mono(3-methylphenyl) ester
• CAS No: 129815-99-2
• MF: C₁₅H₁₂O₄
• MW: 256.253384590149
• CID: 1228608
• Update Time: 2024-08-05

1,2-Benzenedicarboxylic acid, mono(3-methylphenyl) ester Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylic acid, mono(3-methylphenyl) ester
• 1,2-Benzenedicarboxylic acid, 1-(3-methylphenyl) ester

• Inchi： 1S/C15H12O4/c1-10-5-4-6-11(9-10)19-15(18)13-8-3-2-7-12(13)14(16)17/h2-9H,1H3,(H,16,17)
• InChI Key： SFXQOWCSVIMDIM-UHFFFAOYSA-N
• SMILES： C1(C(OC2=CC=CC(C)=C2)=O)=CC=CC=C1C(O)=O

Computed Properties

• Exact Mass: 256.07356

Experimental Properties

• Density: 1.270±0.06 g/cm3(Predicted)
• Boiling Point: 426.8±28.0 °C(Predicted)
• PSA: 63.6
• pka: 3.32±0.36(Predicted)